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Compound of Interest

Compound Name: Ethyl carbazate

Cat. No.: B149075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

ethyl carbazate crystals. The information is curated for researchers, scientists, and

professionals in drug development who utilize ethyl carbazate as a key reagent and building

block in the synthesis of pharmaceuticals and other complex organic molecules. This document

consolidates essential data on its physical characteristics, spectroscopic profile, and thermal

behavior, supported by detailed experimental protocols.

General Properties
Ethyl carbazate, also known as ethyl hydrazinecarboxylate, is a white to off-white crystalline

solid.[1] It is a versatile bifunctional molecule containing both a hydrazine and a carbamate

group, making it a valuable intermediate in organic synthesis.[2]

Table 1: General and Physical Properties of Ethyl Carbazate
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Property Value Source(s)

Molecular Formula C₃H₈N₂O₂ [1][3][4]

Molecular Weight 104.11 g/mol [3][4]

Appearance
White to off-white crystalline

solid/powder
[1][5]

Melting Point 44-48 °C [2][3][4][5]

Boiling Point 108-110 °C at 22 mmHg [3][5]

Solubility
Very soluble in water; Soluble

in ethanol
[1][3][5]

Density ~1.27 g/cm³ (rough estimate) [5]

Flash Point 86 °C (187 °F) - closed cup [4][5]

Crystallographic Data
While the crystal structure of various metal complexes of ethyl carbazate has been reported

as monoclinic with a P2₁/n space group, detailed crystallographic data for pure ethyl
carbazate crystals is not readily available in the reviewed literature.[2] However, analysis of

related carbazate structures, such as tert-butyl carbazate, which also crystallizes in a

monoclinic system (P2₁/c space group), suggests a complex hydrogen-bonding network is

likely a key feature of the ethyl carbazate crystal lattice.

Spectroscopic Properties
Spectroscopic analysis is fundamental to confirming the identity and purity of ethyl carbazate.

Table 2: Spectroscopic Data for Ethyl Carbazate
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Technique Key Peaks / Shifts

¹H NMR Data not explicitly found in search results.

¹³C NMR
Data available, but specific shifts not detailed in

search results.[6]

Infrared (IR)
Characteristic peaks for N-H, C=O, C-O, and C-

N bonds are expected.

Thermal Properties
Thermal analysis provides critical information regarding the stability and decomposition profile

of ethyl carbazate.

Table 3: Thermal Analysis Data for Ethyl Carbazate

Technique Observation Temperature Range (°C)

Differential Scanning

Calorimetry (DSC)

Endothermic peak

corresponding to melting.
44 - 48

Thermogravimetric Analysis

(TGA)
Onset of decomposition.

Data not explicitly found in

search results.

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

ethyl carbazate crystals.

Melting Point Determination
The melting point is a crucial indicator of purity.

Methodology:

Sample Preparation: A small amount of finely powdered, dry ethyl carbazate crystals is

packed into a capillary tube to a height of 2-3 mm.[7]
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Apparatus: A calibrated digital melting point apparatus is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The temperature is ramped up quickly to approximately 10-15 °C below the expected

melting point (around 30-35 °C).

The heating rate is then reduced to 1-2 °C per minute to allow for accurate observation.

The temperature at which the first liquid appears (onset) and the temperature at which the

entire sample becomes liquid (completion) are recorded as the melting range. For a pure

sample, this range is typically narrow (0.5-1.0 °C).[3]

Thermal Analysis
5.2.1. Differential Scanning Calorimetry (DSC)

DSC is employed to measure heat flow associated with thermal transitions.

Methodology:

Sample Preparation: Approximately 2-5 mg of ethyl carbazate is accurately weighed into an

aluminum DSC pan. The pan is hermetically sealed.[2]

Apparatus: A calibrated DSC instrument, such as a TA Instruments Q2000, is used under a

nitrogen atmosphere (purge rate of 50 mL/min).[8]

Procedure:

An empty, sealed aluminum pan is used as a reference.

The sample is heated at a constant rate, typically 10 °C/min, over a temperature range

that encompasses the melting point (e.g., 25 °C to 100 °C).

The heat flow to the sample is measured relative to the reference, and the resulting

thermogram is analyzed to determine the onset temperature and the peak of the melting
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endotherm.

5.2.2. Thermogravimetric Analysis (TGA)

TGA measures changes in mass as a function of temperature.

Methodology:

Sample Preparation: Approximately 5-10 mg of ethyl carbazate is placed in a ceramic or

platinum TGA pan.[9]

Apparatus: A calibrated TGA instrument is used under a nitrogen atmosphere.

Procedure:

The sample is heated at a constant rate, typically 10 °C/min, over a broad temperature

range (e.g., 25 °C to 600 °C).

The mass of the sample is continuously monitored. The resulting TGA curve plots mass

loss versus temperature, indicating the thermal stability and decomposition profile of the

compound.

Spectroscopic Analysis
5.3.1. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to identify the functional groups present in the molecule.

Methodology:

Sample Preparation (Attenuated Total Reflectance - ATR): A small amount of the crystalline

ethyl carbazate powder is placed directly onto the ATR crystal.[10]

Apparatus: An FTIR spectrometer equipped with a diamond ATR accessory.

Procedure:

A background spectrum of the clean, empty ATR crystal is collected.
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The sample is placed on the crystal, and pressure is applied to ensure good contact.

The sample spectrum is recorded, typically in the range of 4000-400 cm⁻¹. The

background spectrum is automatically subtracted.

5.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure.

Methodology:

Sample Preparation: Approximately 10-20 mg of ethyl carbazate is dissolved in a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

Apparatus: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

The sample is placed in the spectrometer.

¹H and ¹³C NMR spectra are acquired. Chemical shifts are referenced to the residual

solvent peak or an internal standard (e.g., TMS).

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of experiments for the comprehensive

characterization of ethyl carbazate crystals.
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Experimental Workflow for Ethyl Carbazate Crystal Characterization

Sample Preparation

Ethyl Carbazate Synthesis & Purification

Crystallization

Melting Point Determination Differential Scanning Calorimetry (DSC) Thermogravimetric Analysis (TGA) FTIR Spectroscopy NMR Spectroscopy X-ray Diffraction (XRD)

Purity Assessment Thermal Stability Profile Structural Elucidation Crystal Structure Determination

Click to download full resolution via product page

Caption: Characterization workflow for ethyl carbazate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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